Cas no 1806787-87-0 (3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine)

• Product Name: 3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine
• CAS No: 1806787-87-0
• MF: C₈H₉F₂NO₃
• MW: 205.158769369125
• CID: 4917783
• Update Time: 2025-06-15

3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine

• Inchi： 1S/C8H9F2NO3/c1-13-4-3-5(14-2)11-8(12)6(4)7(9)10/h3,7H,1-2H3,(H,11,12)
• InChI Key： SQESTEGHYHVLAN-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1OC)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6

Additional information on 3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine

Research Briefing on 3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine (CAS: 1806787-87-0) in Chemical Biology and Pharmaceutical Applications

3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine (CAS: 1806787-87-0) is a fluorinated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound's unique structural features, including the difluoromethyl group and methoxy substitutions, make it a promising scaffold for drug discovery and agrochemical applications. Recent studies have explored its potential as a bioactive molecule, particularly in the development of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine on bacterial enoyl-ACP reductase (FabI), a key enzyme in bacterial fatty acid biosynthesis. The research team synthesized several analogs of this compound and evaluated their antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). The lead compound demonstrated potent inhibition with an IC50 of 0.8 μM, suggesting its potential as a novel antibiotic candidate.

In the field of agrochemicals, researchers have explored the fungicidal properties of this compound. A recent patent application (WO2023057891) describes its effectiveness against various plant pathogens, including Botrytis cinerea and Fusarium oxysporum. The difluoromethyl group appears to enhance the compound's metabolic stability and membrane permeability, contributing to its prolonged activity in field conditions.

The synthetic accessibility of 3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine has also been improved through recent methodological advances. A 2024 publication in Organic Letters reported a novel one-pot synthesis route using 2,4-dimethoxypyridine as the starting material, achieving an overall yield of 72% with excellent regioselectivity. This development could facilitate larger-scale production for further biological evaluation.

Structural-activity relationship (SAR) studies have revealed that the 2-hydroxy group is crucial for target binding, while the difluoromethyl moiety at the 3-position significantly impacts pharmacokinetic properties. Molecular docking simulations suggest that these functional groups participate in key hydrogen bonding and hydrophobic interactions with biological targets.

Ongoing research is exploring the potential of this compound as a building block for PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Preliminary results indicate that the pyridine core can effectively serve as a linker between target-binding and E3 ligase-recruiting moieties.

Future directions for research on 3-(Difluoromethyl)-4,6-dimethoxy-2-hydroxypyridine include optimization of its drug-like properties, expansion of its therapeutic applications, and development of more sustainable synthetic routes. The compound's versatility and demonstrated biological activity position it as an important focus area in medicinal chemistry and chemical biology research.